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Compound of Interest

Compound Name: 3-Bromoaniline

Cat. No.: B018343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
bromoaniline (CAS No: 591-19-5), a key intermediate in the synthesis of pharmaceuticals and

dyes. The document presents quantitative data in a structured format and includes a detailed

experimental protocol for melting point determination, a critical parameter for substance

identification and purity assessment.

Introduction
3-Bromoaniline, also known as m-bromoaniline or 1-amino-3-bromobenzene, is an aromatic

amine with the chemical formula C₆H₆BrN.[1] Its molecular structure, featuring a bromine atom

at the meta position relative to the amino group on the benzene ring, imparts unique reactivity

that is leveraged in various organic syntheses.[2] Accurate knowledge of its physical properties

is essential for its handling, application in reaction design, and for quality control in research

and industrial settings.

Physical and Chemical Properties
The physical characteristics of 3-bromoaniline have been extensively documented. It typically

appears as a colorless to light brown liquid or crystalline solid.[1][3] A summary of its key

physical properties is presented below. It is important to note the variability in the reported

melting point, which may be attributed to different levels of purity or experimental conditions.
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The lower range (15-18°C) is more commonly cited in chemical supplier safety data sheets and

databases.

Table 1: Physical Properties of 3-Bromoaniline

Property Value Source(s)

Molecular Formula C₆H₆BrN [1][2][3]

Molecular Weight 172.02 g/mol [1][2][3]

Melting Point 15 - 18 °C [1][4]

16.8 °C [5][6]

17 °C [7]

29 - 31 °C [2]

Boiling Point 251 °C [4][5][7]

251 - 253 °C [1]

220 - 222 °C [2]

Density 1.58 g/mL at 25 °C [1][4][5]

Refractive Index (n20/D) 1.625 [1][4][5]

Appearance
Yellow to clear to brown liquid

or solid
[1]

Off-white to light brown

crystalline solid
[3]

Solubility

Insoluble or slightly soluble in

water.[3][7] Soluble in organic

solvents such as ethanol,

ether, and acetone.[2][3][8]

Vapor Pressure 0.04 mmHg [9]

Experimental Protocol: Melting Point Determination
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The melting point of a compound is the temperature at which it transitions from a solid to a

liquid state. It is a fundamental property used to identify a substance and assess its purity.[10]

Impurities typically cause a depression and broadening of the melting point range.[10] The

following protocol describes the capillary method, a standard technique for determining the

melting point of a solid organic compound.

Materials:

3-Bromoaniline sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Thermometer (calibrated)

Mortar and pestle (optional, for solid samples)

Spatula

Procedure:

Sample Preparation: If the 3-bromoaniline sample is solid, place a small amount on a clean,

dry surface. If necessary, finely powder the crystals using a mortar and pestle to ensure

uniform packing.[11]

Loading the Capillary Tube: Push the open end of a capillary tube into the powdered sample.

A small amount of the compound will enter the tube. Invert the tube and gently tap it on a

hard surface to pack the sample into the sealed end.[12] Repeat until the sample occupies 1-

2 mm of height in the tube.[11]

Apparatus Setup (Digital Apparatus):

Place the loaded capillary tube into one of the sample slots in the heating block of the

melting point apparatus.[10]

Ensure the thermometer is correctly positioned to accurately measure the temperature of

the block.
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Approximate Melting Point Determination:

Set the apparatus to heat rapidly to get an approximate melting point.[10] This provides a

rough estimate and saves time.

Observe the sample through the viewing lens.

Allow the apparatus to cool sufficiently before the precise determination.

Accurate Melting Point Determination:

Prepare a new sample in a fresh capillary tube. Using a melted sample again will give

inaccurate results.[12]

Place the new sample in the apparatus.

Heat the block rapidly to a temperature about 15-20°C below the approximate melting

point found earlier.

Reduce the heating rate to approximately 1-2°C per minute to ensure the temperature of

the sample and the thermometer are in equilibrium.[10]

Recording the Melting Point Range:

Record the temperature (T₁) at which the first drop of liquid appears.[11]

Continue heating slowly and record the temperature (T₂) at which the entire sample has

completely melted into a clear liquid.[11]

The melting point is reported as the range from T₁ to T₂. A pure compound will typically

have a sharp melting range of 0.5-1.0°C.[10]

Safety Precautions:

Always wear safety goggles.

The melting point apparatus can reach high temperatures; handle with care to avoid

burns.[13]
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Visualization of Experimental Workflow
The logical flow for determining the melting point of 3-bromoaniline is crucial for obtaining

accurate and reproducible results. The following diagram illustrates this workflow.
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Workflow for Melting Point Determination

Sample Preparation
(Grind to fine powder)

Load Capillary Tube
(1-2 mm height)

Place in Apparatus

Rapid Heating Run
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Cool Apparatus

Prepare New Sample

Slow Heating Run
(1-2°C / min)

Record T1
(First liquid drop)

Record T2
(Completely liquid)

Report Melting Range
(T1 - T2)

Click to download full resolution via product page

Caption: Experimental workflow for melting point determination.
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Spectral Data
For unambiguous identification, physical properties are often supplemented with spectral data.

Various spectral information for 3-bromoaniline is available in public databases, including:

Mass Spectrometry (MS): Provides information on the mass-to-charge ratio, confirming the

molecular weight.[14]

Infrared (IR) Spectroscopy: Identifies functional groups present in the molecule.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR data are

available, which elucidate the carbon-hydrogen framework of the molecule.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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